![molecular formula C23H21NO2 B256850 N-(3-acetylphenyl)-2,2-diphenylpropanamide](/img/structure/B256850.png)
N-(3-acetylphenyl)-2,2-diphenylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-2,2-diphenylpropanamide, also known as DADLE, is a synthetic opioid peptide that has been extensively studied for its analgesic and anti-inflammatory properties. It belongs to the family of enkephalins, which are endogenous opioid peptides that modulate pain perception and response in the body. DADLE has been found to be a potent agonist of the delta opioid receptor, which is involved in the regulation of pain, mood, and addiction.
Mechanism of Action
N-(3-acetylphenyl)-2,2-diphenylpropanamide acts as a selective agonist of the delta opioid receptor, which is a G protein-coupled receptor that is predominantly expressed in the nervous system. Activation of the delta opioid receptor by this compound leads to the inhibition of voltage-gated calcium channels and the activation of potassium channels, resulting in hyperpolarization and decreased neuronal excitability. This ultimately leads to the modulation of pain perception and response.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in the body. It has been found to modulate the release of neurotransmitters such as dopamine, serotonin, and noradrenaline, as well as the production of cytokines and chemokines involved in inflammation. This compound has also been shown to have effects on the cardiovascular system, including the modulation of heart rate and blood pressure.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-2,2-diphenylpropanamide has several advantages for use in laboratory experiments. It is a stable and well-characterized peptide that can be easily synthesized and purified. Its effects on the delta opioid receptor are well-established, making it a useful tool for studying the mechanisms of pain and inflammation. However, one limitation of this compound is that it is not selective for the delta opioid receptor and can also activate other opioid receptors at high concentrations.
Future Directions
There are several areas of future research that could be explored with N-(3-acetylphenyl)-2,2-diphenylpropanamide. One potential direction is the development of more selective delta opioid receptor agonists that could be used as analgesics with fewer side effects. Another direction is the investigation of the role of the delta opioid receptor in addiction and mood disorders, which could lead to new treatments for these conditions. Finally, the use of this compound in combination with other drugs or therapies could be explored to enhance its analgesic and anti-inflammatory effects.
Synthesis Methods
N-(3-acetylphenyl)-2,2-diphenylpropanamide can be synthesized using solid-phase peptide synthesis, which involves the stepwise assembly of amino acids on a solid support. The synthesis begins with the coupling of the N-terminal amino acid to the solid support, followed by the sequential addition of the remaining amino acids using protected derivatives. After the completion of the peptide chain, the final product is cleaved from the solid support and purified by chromatography.
Scientific Research Applications
N-(3-acetylphenyl)-2,2-diphenylpropanamide has been extensively studied for its potential therapeutic applications in the treatment of pain and inflammation. It has been found to be a potent analgesic in animal models of acute and chronic pain, and its effects are mediated through the delta opioid receptor. This compound has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines in vitro and in vivo.
properties
Molecular Formula |
C23H21NO2 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-(3-acetylphenyl)-2,2-diphenylpropanamide |
InChI |
InChI=1S/C23H21NO2/c1-17(25)18-10-9-15-21(16-18)24-22(26)23(2,19-11-5-3-6-12-19)20-13-7-4-8-14-20/h3-16H,1-2H3,(H,24,26) |
InChI Key |
OVQCRNCTCCLHNK-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C(C)(C2=CC=CC=C2)C3=CC=CC=C3 |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C(C)(C2=CC=CC=C2)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.